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Compound of Interest

Compound Name:
5-Bromo-2,3-

dimethoxybenzonitrile

Cat. No.: B065596 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Bromo-2,3-dimethoxybenzonitrile was

located. The following guidance is based on data for structurally similar compounds, including

other brominated and methoxylated benzonitriles. It is imperative to handle this compound with

caution and to consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.

Researchers, scientists, and drug development professionals must adhere to stringent safety

protocols when handling and disposing of chemical reagents. This document outlines the

essential operational and disposal plan for 5-Bromo-2,3-dimethoxybenzonitrile, ensuring the

safety of laboratory personnel and compliance with regulations.

Immediate Safety and Handling
Before beginning any procedure involving 5-Bromo-2,3-dimethoxybenzonitrile, ensure that

you are in a well-ventilated area, preferably within a chemical fume hood.[1] All personal

contact, including inhalation of dust or fumes, should be strictly avoided.[1]

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[2]

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][2]
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Lab Coat: A lab coat or other protective clothing must be worn to prevent skin contact.[1]

Respiratory Protection: If there is a risk of generating dust, a respirator should be used.[1]

Hazard Summary
Based on data for analogous compounds, 5-Bromo-2,3-dimethoxybenzonitrile is anticipated

to be hazardous. The primary hazards are summarized in the table below.

Hazard Classification Category Description

Acute Toxicity (Oral) Category 3 / 4
Toxic or harmful if swallowed.

[3]

Acute Toxicity (Dermal) Category 3 / 4
Toxic or harmful in contact with

skin.[1]

Acute Toxicity (Inhalation) Category 3 / 4 Toxic or harmful if inhaled.[1]

Skin Irritation Category 2 Causes skin irritation.[3]

Eye Irritation Category 2
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity Category 3
May cause respiratory

irritation.[1]

Spill & Exposure Procedures
In Case of a Spill:

Evacuate the immediate area and alert colleagues.

Wearing appropriate PPE, clean up all spills immediately, avoiding dust generation.[1]

For dry spills, use dry clean-up procedures.[1] Sweep or vacuum the material into a clean,

dry, sealable, and properly labeled container for disposal.[1][4]

Prevent the spilled material from entering drains or waterways.[1]
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First Aid Measures:

If Swallowed: Rinse mouth and call a POISON CENTER or doctor immediately.

If on Skin: Wash with plenty of water.[1] Remove contaminated clothing and wash it before

reuse.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.[1]

Disposal Protocol
The disposal of 5-Bromo-2,3-dimethoxybenzonitrile must be handled as hazardous waste.

Step-by-Step Disposal Procedure:

Waste Collection:

Place all waste material, including any contaminated consumables (e.g., weigh boats,

pipette tips), into a dedicated, compatible, and clearly labeled hazardous waste container.

[5]

The container must be kept tightly closed when not in use and stored in a well-ventilated

area.[1]

Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "5-Bromo-2,3-dimethoxybenzonitrile".[5]

Indicate the approximate quantity of the waste.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.
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Final Disposal:

Arrange for the collection of the hazardous waste by a licensed waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular trash.

All disposal activities must be in accordance with local, state, and federal regulations.
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Figure 1. Disposal Workflow for 5-Bromo-2,3-dimethoxybenzonitrile
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Caption: Disposal Workflow for 5-Bromo-2,3-dimethoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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